Cas no 2034548-51-9 (3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea)

• Product Name: 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea
• CAS No: 2034548-51-9
• MF: C₁₆H₁₆N₂OS₃
• MW: 348.506039619446
• CID: 5812530
• PubChem ID: 119102162
• Update Time: 2025-06-13

3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea
• AKOS026693595
• 3-(2-{[2,3'-bithiophene]-5-yl}ethyl)-1-[(thiophen-2-yl)methyl]urea
• 1-(thiophen-2-ylmethyl)-3-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea
• F6520-1515
• 2034548-51-9
• 1-(2-([2,3'-bithiophen]-5-yl)ethyl)-3-(thiophen-2-ylmethyl)urea

• Inchi： 1S/C16H16N2OS3/c19-16(18-10-14-2-1-8-21-14)17-7-5-13-3-4-15(22-13)12-6-9-20-11-12/h1-4,6,8-9,11H,5,7,10H2,(H2,17,18,19)
• InChI Key： ULSMUBBVTWWKJX-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1CCNC(NCC1=CC=CS1)=O

Computed Properties

• Exact Mass: 348.04247666g/mol
• Monoisotopic Mass: 348.04247666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 126Ų

Additional information on 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea

Introduction to 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea (CAS No. 2034548-51-9)

3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034548-51-9, belongs to a class of molecules characterized by the presence of thiophene rings, which are known for their electron-deficient properties and ability to participate in π-stacking interactions. The structural motif of this compound incorporates a bithiophene unit, which is a conjugated aromatic system that has been extensively studied for its potential applications in organic electronics and photovoltaic devices.

The molecular structure of 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea features a urea functional group, which is a key pharmacophore in many drug candidates. The urea moiety is known to exhibit a wide range of biological activities, including enzyme inhibition and receptor binding. The presence of thiophene rings not only contributes to the compound's electronic properties but also enhances its solubility and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea has been studied for its potential role in addressing various therapeutic challenges. For instance, researchers have explored its interactions with biological targets such as kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The bithiophene unit is particularly noteworthy for its ability to modulate electron transport properties, making this compound a promising candidate for applications in organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bithiophene moiety necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in both academic research and industrial applications.

One of the most compelling aspects of 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea is its potential as a building block for more complex drug candidates. By modifying its structure or incorporating additional functional groups, researchers can tailor its biological activity to target specific diseases or biological pathways. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of thiophene-based compounds in medicinal chemistry due to their ability to interact with biological targets in unique ways. For example, thiophenes have been shown to exhibit anti-inflammatory properties by modulating immune responses. Additionally, they have been investigated for their potential as antiviral agents, where their ability to interfere with viral replication mechanisms is exploited.

The incorporation of the bithiophene unit into 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea enhances its electronic properties, making it suitable for applications beyond pharmaceuticals. In materials science, bithiophene derivatives are widely used in the development of organic field-effect transistors (OFETs) and other electronic devices due to their excellent charge transport capabilities. The urea functional group further contributes to the compound's versatility by enabling hydrogen bonding interactions, which can be exploited in supramolecular chemistry and drug delivery systems.

The future prospects for 3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea are vast and multifaceted. Ongoing research aims to explore its potential as an intermediate in the synthesis of more complex molecules and as a lead compound for drug discovery programs. Furthermore, its applications in organic electronics continue to expand as new technologies emerge that require efficient charge transport materials.

In conclusion,3-(2-{2,3'-bithiophene-5-yl}ethyl)-1-(thiophen-2-yl)methylurea (CAS No. 2034548-51-9) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with applications spanning pharmaceuticals and materials science. Its unique combination of biological activity and electronic properties makes it a compelling subject for further investigation.